Cas no 89639-37-2 (6-(chloromethyl)-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(chloromethyl)-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one
• CAS No: 89639-37-2
• MF: C₆H₇ClN₂OS
• MW: 190.650578737259
• MDL: MFCD06382874
• CID: 727539
• PubChem ID: 135490216
• Update Time: 2025-09-25

6-(chloromethyl)-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-(chloromethyl)-2-(methylthio)-
• 4-chloromethyl-6-hydroxy-2-methylthiopyrimidine
• 6-(CHLOROMETHYL)-2-(METHYLTHIO)PYRIMIDIN-4(3H)-ONE
• 6-(chloromethyl)-2-methylsulfanyl-1H-pyrimidin-4-one
• DTXSID10368784
• ALBB-030593
• D73973
• 6-(chloromethyl)-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one
• AKOS008968658
• 6-(chloromethyl)-2-methylsulfanyl-pyrimidin-4-ol
• 6-(Chloromethyl)-2-(methylthio)pyrimidin-4(1H)-one
• CS-0078752
• 4-(chloromethyl)-2-methylsulfanyl-1H-pyrimidin-6-one
• EN300-12197
• DB-359198
• AKOS000320410
• 6-(chloromethyl)-2-(methylthio)pyrimidin-4-ol
• Z57983177
• 6-(CHLOROMETHYL)-2-(METHYLSULFANYL)-3H-PYRIMIDIN-4-ONE
• F2124-1012
• 6-(Chloromethyl)-2-(methylsulfanyl)pyrimidin-4(1H)-one
• XJZYFWNWTOAHTR-UHFFFAOYSA-N
• MFCD06382874
• TQR0246
• SCHEMBL142843
• 6-(Chloromethyl)-2-(methylthio)-4(1H)-pyrimidinone
• 6-chloromethyl-2-methylthiopyrimidin-4-one
• SCHEMBL10846547
• LS-10931
• 4-Chloromethyl-6-hydroxy-2-methylthio-pyrimidine
• 89639-37-2
• SB56904

• MDL： MFCD06382874
• Inchi： 1S/C6H7ClN2OS/c1-11-6-8-4(3-7)2-5(10)9-6/h2H,3H2,1H3,(H,8,9,10)
• InChI Key： XJZYFWNWTOAHTR-UHFFFAOYSA-N
• SMILES： ClCC1=CC(NC(=N1)SC)=O

Computed Properties

• Exact Mass: 189.996761
• Monoisotopic Mass: 189.996761
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 0.6

Experimental Properties

• Density: 1.46
• Boiling Point: 296.6°C at 760 mmHg
• Flash Point: 133.2°C
• Refractive Index: 1.638

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers